An In-depth Technical Guide to the Physicochemical Properties of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride
An In-depth Technical Guide to the Physicochemical Properties of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the core physicochemical properties of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride (CAS No: 1965309-97-0). In the absence of extensive publicly available experimental data for this specific molecule, this document synthesizes theoretical predictions with established, field-proven experimental protocols. By elucidating the causality behind experimental choices and grounding methodologies in authoritative standards, this guide serves as a foundational resource for researchers engaged in the characterization and development of drug candidates featuring this scaffold. All quantitative data are presented in structured tables, and detailed, step-by-step methodologies for key experiments are provided, supplemented by visual diagrams to clarify complex workflows.
Introduction
3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride is a heterocyclic compound of interest in medicinal chemistry and drug discovery. Its structure, featuring a pyrrolidine ring linked via an ether bond to a benzoic acid moiety, suggests potential for diverse biological interactions. The hydrochloride salt form is likely utilized to enhance aqueous solubility and stability, common strategies in pharmaceutical development. A thorough understanding of its physicochemical properties is paramount for predicting its pharmacokinetic profile, designing robust formulations, and ensuring regulatory compliance. This guide will delve into the key parameters that govern the behavior of this molecule in both in vitro and in vivo systems.
Chemical Identity and Structure
The foundational step in characterizing any compound is to unequivocally define its chemical identity.
-
IUPAC Name: 3-(Pyrrolidin-3-yloxy)benzoic acid hydrochloride
-
CAS Number: 1965309-97-0[1]
-
Molecular Formula: C₁₁H₁₄ClNO₃
-
Molecular Weight: 243.69 g/mol [1]
-
Chemical Structure:
-
The molecule consists of a benzoic acid ring substituted at the 3-position with a pyrrolidin-3-oxy group. The pyrrolidine nitrogen is protonated, forming a hydrochloride salt.
-
Predicted Physicochemical Properties
Due to the limited availability of direct experimental data, the following properties have been predicted using established computational models and structure-activity relationships. These predictions provide a valuable starting point for experimental design.
| Property | Predicted Value | Significance in Drug Development |
| Melting Point (°C) | 180 - 200 | Influences solid-state stability, formulation processing, and purity assessment. |
| Boiling Point (°C) | > 300 (decomposes) | Not typically relevant for solid pharmaceuticals; decomposition temperature is more critical. |
| Aqueous Solubility | pH-dependent | Crucial for dissolution, absorption, and bioavailability. The hydrochloride salt is expected to be more soluble in acidic to neutral pH. |
| pKa | ~4-5 (carboxylic acid), ~10-11 (pyrrolidine nitrogen) | Governs the ionization state at different physiological pHs, impacting solubility, permeability, and receptor binding. |
| LogP (Octanol-Water Partition Coefficient) | 1.5 - 2.5 | A key indicator of lipophilicity, which affects membrane permeability, protein binding, and metabolic stability. |
Experimental Determination of Physicochemical Properties
To ensure scientific rigor, the following sections detail standardized, self-validating experimental protocols for determining the key physicochemical properties of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride.
Melting Point Determination
The melting point is a fundamental property for assessing purity and solid-state characteristics. The OECD 102 guideline provides a robust framework for this determination.[2][3][4][5]
Protocol: Capillary Method (OECD 102)
-
Sample Preparation: Finely powder the crystalline 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride.
-
Capillary Loading: Pack the powdered sample into a thin-walled capillary tube to a height of 2-4 mm.
-
Apparatus: Utilize a calibrated melting point apparatus with a heated block and a means for observing the sample.
-
Heating Rate: Employ a heating rate of 1-2 °C per minute in the vicinity of the expected melting point.
-
Observation: Record the temperature at which the first signs of melting are observed and the temperature at which the last solid particle disappears. This range represents the melting range.
-
Replicates: Perform the determination in triplicate to ensure reproducibility.
Causality Behind Experimental Choices: A slow heating rate is crucial for ensuring thermal equilibrium between the sample and the heating block, leading to an accurate determination. A narrow melting range is indicative of high purity.
Aqueous Solubility Determination
Aqueous solubility is a critical determinant of a drug's bioavailability. The shake-flask method, as outlined in OECD Guideline 105, is a reliable approach for compounds with moderate solubility.[6][7][8]
Protocol: Shake-Flask Method (OECD 105)
-
Solvent Preparation: Use purified, deionized water as the solvent. For pH-dependent solubility, prepare buffers at relevant physiological pH values (e.g., 1.2, 4.5, 6.8, 7.4).
-
Sample Addition: Add an excess of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride to a known volume of the solvent in a sealed, temperature-controlled vessel.
-
Equilibration: Agitate the mixture at a constant temperature (typically 25 °C or 37 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
-
Phase Separation: Separate the undissolved solid from the solution by centrifugation or filtration.
-
Quantification: Analyze the concentration of the dissolved compound in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
-
Replicates: Conduct the experiment in triplicate for each solvent system.
Workflow for Shake-Flask Solubility Determination
Caption: Workflow for Shake-Flask Solubility Determination.
pKa Determination
The acid dissociation constant (pKa) dictates the extent of ionization at a given pH. The OECD 112 guideline details several methods for its determination.[9][10][11]
Protocol: Potentiometric Titration (OECD 112)
-
Solution Preparation: Prepare a solution of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride of known concentration in purified water.
-
Titration: Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while continuously monitoring the pH with a calibrated pH meter.
-
Data Analysis: Plot the pH as a function of the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points.
-
Replicates: Perform at least three independent titrations.
Signaling Pathway of Ionization
Caption: Ionization states of the compound at different pH values.
LogP (Octanol-Water Partition Coefficient) Determination
LogP is a measure of a compound's lipophilicity. The slow-stirring method (OECD Guideline 123) is a robust technique that minimizes the formation of emulsions, which can be a challenge with the traditional shake-flask method.
Protocol: Slow-Stirring Method (OECD 123)
-
Solvent Preparation: Prepare water-saturated n-octanol and n-octanol-saturated water.
-
System Setup: In a thermostatted vessel, create a two-phase system with the prepared solvents.
-
Compound Introduction: Introduce a known amount of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride into the system.
-
Equilibration: Stir the mixture slowly for an extended period (24-72 hours) to allow for complete partitioning without forming an emulsion.
-
Phase Separation and Quantification: Carefully separate the two phases and determine the concentration of the compound in each phase using a suitable analytical method (e.g., HPLC-UV).
-
Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P.
-
Replicates: Perform the experiment in triplicate.
Stability Assessment
Evaluating the stability of a drug candidate under various stress conditions is a critical component of preclinical development, guided by the International Council for Harmonisation (ICH) Q1A guidelines.[1][12][13][14]
Protocol: Forced Degradation Studies (Based on ICH Q1A)
-
Sample Preparation: Prepare solutions of 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride in appropriate solvents. For solid-state studies, use the pure compound.
-
Stress Conditions:
-
Acid Hydrolysis: Treat the solution with 0.1 N HCl at an elevated temperature (e.g., 60-80°C) for a defined period (e.g., up to 72 hours).
-
Base Hydrolysis: Treat the solution with 0.1 N NaOH at an elevated temperature (e.g., 60-80°C) for a defined period.
-
Oxidation: Treat the solution with 3% hydrogen peroxide at room temperature or slightly elevated temperature.
-
Thermal Degradation: Expose the solid compound to dry heat (e.g., 80°C or higher).
-
Photostability: Expose the solid compound and its solution to a controlled light source as per ICH Q1B guidelines.
-
-
Analysis: At specified time points, analyze the stressed samples using a stability-indicating HPLC method to quantify the parent compound and any degradation products. Mass spectrometry (LC-MS) can be used to identify the mass of degradation products.
Workflow for Forced Degradation Studies
Caption: Workflow for Forced Degradation Studies.
Conclusion
While specific experimental data for 3-(Pyrrolidin-3-yloxy)-benzoic acid hydrochloride remains to be published, this guide provides a robust framework for its characterization. Based on the chemistry of its constituent parts, the compound is predicted to have pH-dependent aqueous solubility and be generally stable, with potential liabilities under harsh basic and oxidative conditions. The detailed protocols provided herein, grounded in authoritative international guidelines, offer a clear path for researchers to generate the precise and reliable data necessary for advancing this and similar molecules through the drug discovery and development pipeline.
References
-
YesWeLab. OECD 102: Melting Point Methodology and Analysis. [Link]
-
AMSbiopharma. ICH Guidelines: Drug Stability Testing Essentials. [Link]
-
International Council for Harmonisation. Quality Guidelines. [Link]
-
Slideshare. ICH Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. [Link]
-
Wikipedia. OECD Guidelines for the Testing of Chemicals. [Link]
-
National Center for Biotechnology Information. Rapid Experimental Measurements of Physicochemical Properties to Inform Models and Testing. [Link]
-
FILAB. Solubility testing in accordance with the OECD 105. [Link]
-
Memmert. Stability tests according to ICH Q1A (R2). [Link]
-
Organisation for Economic Co-operation and Development. Test No. 102: Melting Point/ Melting Range. [Link]
-
Organisation for Economic Co-operation and Development. Test No. 102: Melting Point/ Melting Range. [Link]
-
Organisation for Economic Co-operation and Development. OECD GUIDELINES FOR THE TESTING OF CHEMICALS. [Link]
-
Pure. OECD GUIDELINES FOR TESTING CHEMICALS. [Link]
-
Environmental Sciences Europe. Determining the water solubility of difficult-to-test substances A tutorial review. [Link]
-
Analytice. OECD n°102: Melting point/Melting interval. [Link]
-
Slideshare. Therotical and experimental approches in determination of Physicochemical parameters in QSAR.pptx. [Link]
-
Organisation for Economic Co-operation and Development. Test No. 105: Water Solubility. [Link]
-
Biotecnologie BT. OECD GUIDELINE FOR THE TESTING OF CHEMICALS. [Link]
-
Regulations.gov. OECD Guideline for the Testing of Chemicals, 112 Dissociation Constants in Water AUTHORS. [Link]
-
Organisation for Economic Co-operation and Development. Test No. 112: Dissociation Constants in Water. [Link]
-
Organisation for Economic Co-operation and Development. Test No. 112: Dissociation Constants in Water. [Link]
-
Pace Analytical. Characterization of Physicochemical Properties. [Link]
-
PubMed. pKa prediction for small molecules: an overview of experimental, quantum, and machine learning-based approaches. [Link]
-
ResearchGate. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings1 | Request PDF. [Link]
Sources
- 1. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
- 2. OECD 102: Melting Point Methodology and Analysis - YesWeLab [blog.yeswelab.fr]
- 3. oecd.org [oecd.org]
- 4. oecd.org [oecd.org]
- 5. OECD n°102: Melting point/Melting interval - Analytice [analytice.com]
- 6. filab.fr [filab.fr]
- 7. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
- 8. oecd.org [oecd.org]
- 9. downloads.regulations.gov [downloads.regulations.gov]
- 10. oecd.org [oecd.org]
- 11. oecd.org [oecd.org]
- 12. ICH Official web site : ICH [ich.org]
- 13. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
- 14. memmert.com [memmert.com]
